N-[2-(2,4-dichlorophenyl)-2-hydroxyethyl]-2-(2,3-dihydro-1H-inden-1-yl)acetamide

• IUPAC Name: N-[2-(2,4-dichlorophenyl)-2-hydroxyethyl]-2-(2,3-dihydro-1H-inden-1-yl)acetamide
• InChI: InChI=1S/C19H19Cl2NO2/c20-14-7-8-16(17(21)10-14)18(23)11-22-19(24)9-13-6-5-12-3-1-2-4-15(12)13/h1-4,7-8,10,13,18,23H,5-6,9,11H2,(H,22,24)
• InChI Key: JQVNSOXQNLDPKP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C1CC(=O)NCC(C3=C(C=C(C=C3)Cl)Cl)O
• Molecular Formula: C19H19Cl2NO2
• Molecular Weight: 364.3 g/mol

Description

N-[2-(2,4-dichlorophenyl)-2-hydroxyethyl]-2-(2,3-dihydro-1H-inden-1-yl)acetamide, also known as GW501516, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was initially developed for its potential use in the treatment of metabolic disorders such as obesity, diabetes, and dyslipidemia. However, due to its ability to enhance endurance and performance, it has gained popularity among athletes and bodybuilders as a performance-enhancing drug.

Mechanism of Action

N-[2-(2,4-dichlorophenyl)-2-hydroxyethyl]-2-(2,3-dihydro-1H-inden-1-yl)acetamide works by activating PPARδ, a nuclear receptor that plays a crucial role in regulating metabolism. Activation of PPARδ leads to the upregulation of genes involved in fatty acid oxidation, glucose uptake, and mitochondrial biogenesis. This results in increased energy production and improved metabolic function.
Biochemical and physiological effects:
N-[2-(2,4-dichlorophenyl)-2-hydroxyethyl]-2-(2,3-dihydro-1H-inden-1-yl)acetamide has been shown to increase endurance and performance in animal studies. It enhances the utilization of fatty acids as a source of energy, which results in improved endurance and reduced fatigue. Additionally, it has been found to increase the expression of genes involved in muscle fiber development and repair.

Advantages and Limitations for Lab Experiments

N-[2-(2,4-dichlorophenyl)-2-hydroxyethyl]-2-(2,3-dihydro-1H-inden-1-yl)acetamide has several advantages for use in laboratory experiments. It is highly selective for PPARδ, which reduces the risk of off-target effects. Additionally, it has a long half-life, which allows for less frequent dosing. However, due to its potential use as a performance-enhancing drug, it is important to use caution when interpreting the results of studies using N-[2-(2,4-dichlorophenyl)-2-hydroxyethyl]-2-(2,3-dihydro-1H-inden-1-yl)acetamide.

Future Directions

There are several potential future directions for research on N-[2-(2,4-dichlorophenyl)-2-hydroxyethyl]-2-(2,3-dihydro-1H-inden-1-yl)acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases. Additionally, there is ongoing research into its effects on muscle development and repair, as well as its potential use in the treatment of metabolic disorders. Further studies are needed to fully understand the potential therapeutic benefits and risks associated with N-[2-(2,4-dichlorophenyl)-2-hydroxyethyl]-2-(2,3-dihydro-1H-inden-1-yl)acetamide.

Synthesis Methods

The synthesis of N-[2-(2,4-dichlorophenyl)-2-hydroxyethyl]-2-(2,3-dihydro-1H-inden-1-yl)acetamide involves several steps, including the condensation of 2,4-dichlorophenylacetic acid with 2,3-dihydro-1H-inden-1-one, followed by reduction and acetylation to yield the final product. The process is complex and requires expertise in organic chemistry.

Scientific Research Applications

N-[2-(2,4-dichlorophenyl)-2-hydroxyethyl]-2-(2,3-dihydro-1H-inden-1-yl)acetamide has been extensively studied for its potential therapeutic benefits in various metabolic disorders. It has been shown to improve glucose uptake and insulin sensitivity, reduce inflammation, and promote lipid metabolism. Additionally, it has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.